BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 3-Chloro-4-methylaniline
Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

3-Chloro-4-methylaniline
Compound Name:

hydrochloride
CAS No.: 7745-89-3
Cat. No.: B1203087

Get Quote

\ J

Synonymy, Synthesis, and Toxicological Profiling in Drug Development

Executive Summary

3-Chloro-4-methylaniline hydrochloride (CAS 7745-89-3) is a halogenated aromatic amine
salt primarily recognized in environmental biology as the avicide DRC-1339 (Starlicide).[1][2][3]
However, in the context of pharmaceutical sciences and medicinal chemistry, it represents a
critical scaffold for azo dye synthesis and a potential Genotoxic Impurity (GTI) that requires
rigorous control strategies under ICH M7 guidelines.

This guide provides a comprehensive technical analysis of the compound, moving beyond
simple nomenclature to explore its synthesis, metabolic activation pathways, and analytical
characterization. It is designed for researchers requiring high-fidelity data for risk assessment
and synthetic applications.[1]

Part 1: Nomenclature & Identification Strategy
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Accurate identification is the first line of defense in chemical inventory management and

regulatory filing. While "3-chloro-4-methylaniline hydrochloride" is the IUPAC standard, the

compound appears under various trade and legacy names depending on the industry

(agrochemical vs. pharmaceutical).[1]

ble 1: C hensive < lentif :

Category

Identifier | Synonym Context of Use

IUPAC Name

3-Chloro-4-methylaniline S o
] Formal Scientific Publications
hydrochloride

Common Name

3-Chloro-p-toluidine )
General Laboratory Synthesis

hydrochloride
Acronyms CPTH, CPT-HCI Internal Lab Notebooks
Trade Names Starlicide, DRC-1339 Agrochemical / Pest Control
CAS Number 7745-89-3 Hydrochloride Salt (Specific)
Free Base (3-Chloro-4-
Parent CAS 95-74-9 N
methylaniline)
YOQUZCNSUOJWQS- Cheminformatics / Database
InChl Key
UHFFFAOYSA-N Search
Molecular Formula C7H9CI2N Salt Stoichiometry (1:[1][2]1)

Structural Visualization

The following diagram illustrates the structural relationship between the parent toluene

derivative and the hydrochloride salt, highlighting the specific chlorination pattern essential for

its biological activity.
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Figure 1: Structural evolution from the toluene scaffold to the stable hydrochloride salt form.[1]

Part 2: Synthesis & Preparation Protocol

For researchers using this compound as an intermediate, relying on commercial batches can
introduce variable impurity profiles (e.g., isomeric chlorotoluidines). The following protocol
outlines a high-purity synthesis converting the nitro-precursor to the amine salt.

Experimental Rationale

We utilize an Iron (Fe) mediated reduction in the presence of dilute acid.[4] This method is
preferred over catalytic hydrogenation (Pd/C) for this specific substrate to prevent accidental
hydrodechlorination (loss of the Cl atom), which is a common side reaction on halogenated
aromatics.

Standard Operating Procedure (SOP)

Reagents:

e 2-Chloro-4-nitrotoluene (Precursor)[1][4]

Iron Powder (Reduced, 325 mesh)

Hydrochloric Acid (37%)[1]

Ethanol (Absolute)[1]

Sodium Bicarbonate (sat.[1][4] aq.)

Protocol Steps:

e Activation: In a 3-neck round bottom flask equipped with a reflux condenser and mechanical
stirrer, suspend 2-chloro-4-nitrotoluene (1.0 eq) and Iron powder (5.0 eq) in 50% aqueous
ethanol.

e Reduction: Heat the mixture to 60°C. Add HCI (catalytic amount) dropwise. The reaction is
exothermic; maintain temperature <85°C to prevent thermal decomposition.[1]
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Monitoring: Monitor reaction progress via TLC (System: Hexane/EtOAc 8:2). Disappearance
of the nitro spot indicates completion (typically 2-4 hours).[1]

Neutralization: Cool to room temperature. Neutralize with saturated NaHCOs to pH 8-9.

Extraction: Filter off iron sludge through Celite. Extract the filtrate with Ethyl Acetate (3x).[1]
[4] Dry organic layer over MgSOa4 and concentrate to yield the Free Base oil.[1]

Salt Formation (Critical Step): Dissolve the crude oil in anhydrous diethyl ether.[1] Cool to
0°C. Bubble dry HCI gas or add 4M HCI in Dioxane dropwise until precipitation ceases.

Purification: Filter the white precipitate. Recrystallize from Ethanol/Ether to yield 3-chloro-4-
methylaniline hydrochloride as white needles.[1]
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Figure 2: Step-wise synthesis workflow emphasizing the preservation of the halogen
substituent.

Part 3: Mechanism of Action & Toxicology|[1]

Understanding the biological activity of 3-chloro-4-methylaniline hydrochloride is vital for
both its application as an avicide and its safety assessment in pharmaceutical environments.[1]
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The Nephrotoxic Pathway (Avian Specificity)

The compound exhibits a unique "selective toxicity.” It is highly lethal to starlings and gulls
(LD50 < 10 mg/kg) but relatively safe for mammals and raptors.[1]

e Mechanism: The hydrochloride salt is rapidly absorbed and metabolized in the liver. In
sensitive species, it undergoes oxidative activation to form a reactive quinone imine
intermediate.

o Target Organ: This intermediate concentrates in the kidney tubules, causing acute tubular
Necrosis.

e Outcome: The organism dies from uremic poisoning (kidney failure) rather than nervous
system convulsions, making it a "quiet" toxicant.[3]

Mammalian Relevance (Drug Development)

In humans and rodents, the metabolic pathway differs. The primary risks are:

o Methemoglobinemia: Oxidation of hemoglobin iron from Fe2+ to Fe3+, reducing oxygen
transport.[1]

o Genotoxicity: As an aromatic amine, the free base can intercalate DNA after metabolic
activation, posing a mutagenic risk.
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Figure 3: Divergent metabolic pathways explaining the selective toxicity between avian and

mammalian systems.[1]

Part 4: Analytical Characterization

To validate the identity and purity of 3-chloro-4-methylaniline hydrochloride, the following

analytical parameters should be used.

HPLC Method (Reverse Phase)[1][2]

hvsical . ble[1][2]

Column: C18 (e.g., Agilent Zorbax Eclipse, 150mm x 4.6mm, 5um)
Mobile Phase A: 0.1% Phosphoric Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 240 nm (Aromatic ring absorption).[1]

Retention Time: Expect elution around 12-14 minutes depending on flow rate (1.0 mL/min).

[1]

Property Value Note
White to off-white crystalline Darkens upon oxidation/light
Appearance ]
solid exposure
Melting Point 260°C (approx) Decomposes
N ) Insoluble in non-polar solvents
Solubility Soluble in Water, Ethanol
(Hexane)
_ _ Weak base characteristic of
pKa ~4.05 (Conjugate acid) N
chloro-anilines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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